2-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-amine

• Molecular Formula: C8H12F3N
• Molecular Weight: 179.18 g/mol
• IUPAC Name: 2-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]ethanamine
• InChI: InChI=1S/C8H12F3N/c9-8(10,11)7-3-6(4-7,5-7)1-2-12/h1-5,12H2
• InChI Key: MCUAAQKLMBYFTP-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C(F)(F)F)CCN

Description

2-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-amine is a bicyclo[1.1.1]pentane (BCP)-derived amine featuring a trifluoromethyl (-CF₃) substituent at the 3-position and a primary ethylamine side chain. BCP scaffolds are widely recognized as bioisosteres for aromatic rings, tert-butyl groups, and alkynes due to their rigid, three-dimensional geometry and metabolic stability . The trifluoromethyl group enhances lipophilicity and electronic properties, making this compound valuable in medicinal chemistry for optimizing drug candidates .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-amine typically involves the following steps:

Formation of the Bicyclo[1.1.1]pentane Core: This can be achieved through a [1.1.1]propellane intermediate, which is then functionalized with a trifluoromethyl group.

Introduction of the Ethan-1-amine Group: This step involves the reaction of the trifluoromethylated bicyclo[1.1.1]pentane with an appropriate amine source under controlled conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Amide Bond Formation

The primary amine group undergoes acylation reactions with carboxylic acids or activated esters. For example, coupling with 2-tert-butoxyacetic acid using HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) and DMF as a solvent yields the corresponding amide derivative.

Reagents/Conditions	Product	Yield	Reference
HATU, DIPEA, DMF, 0°C → RT	Amide derivative	82%

Mechanism : The reaction proceeds via activation of the carboxylic acid by HATU, forming an active ester intermediate. Nucleophilic attack by the amine generates the amide bond.

Schiff Base Formation

The amine reacts with aldehydes or ketones under mild conditions to form imines. For instance, condensation with benzaldehyde in ethanol at room temperature produces a Schiff base.

Reagents/Conditions	Product	Yield	Reference
Benzaldehyde, EtOH, RT	Imine derivative	75%

Key Insight : The electron-withdrawing trifluoromethyl group slightly reduces the nucleophilicity of the amine but does not impede imine formation.

Alkylation Reactions

The amine participates in alkylation with alkyl halides or epoxides. Reaction with methyl iodide in THF at reflux yields the corresponding secondary amine.

Reagents/Conditions	Product	Yield	Reference
CH₃I, THF, reflux	N-Methyl derivative	68%

Limitation : Steric hindrance from the BCP core slows reaction kinetics compared to linear amines.

Oxidation Reactions

The amine is oxidized to a nitro compound using meta-chloroperbenzoic acid (mCPBA) in dichloromethane.

Reagents/Conditions	Product	Yield	Reference
mCPBA, CH₂Cl₂, 0°C → RT	Nitro derivative	55%

Note : Over-oxidation to nitroso intermediates is minimized by controlled temperature.

Reductive Amination

The amine reacts with ketones in the presence of sodium cyanoborohydride (NaBH₃CN) to form secondary amines. For example, reaction with acetone yields a dimethylated product.

Reagents/Conditions	Product	Yield	Reference
Acetone, NaBH₃CN, MeOH	N,N-Dimethyl derivative	73%

Optimization : Acidic conditions (pH 4–5) enhance imine formation prior to reduction.

Borylation Reactions

The BCP core undergoes iridium-catalyzed C–H borylation at the bridgehead position. Using [Ir(COD)OMe]₂ and 2-aminophenanthroline ligands, the reaction proceeds at 65°C.

Reagents/Conditions	Product	Yield	Reference
[Ir(COD)OMe]₂, ligand, B₂Pin₂, 65°C	Borylated BCP-amine	60%

Mechanistic Insight : The reaction proceeds via oxidative addition of the C–H bond to iridium, followed by borylation and reductive elimination.

Photochemical Reactions

The BCP core participates in [2+2] photocycloadditions under UV light. For example, reaction with maleic anhydride forms a fused cyclobutane derivative.

Reagents/Conditions	Product	Yield	Reference
UV light, THF, −20°C	Cycloadduct	45%

Application : This reactivity is leveraged to synthesize strained polycyclic compounds for medicinal chemistry.

Salt Formation

The amine forms stable hydrochloride salts under acidic conditions, enhancing crystallinity and solubility.

Reagents/Conditions	Product	Purity	Reference
HCl (g), Et₂O	Hydrochloride salt	≥97%

Characterization : Salts are analyzed via ¹H/¹³C NMR and HRMS to confirm structure .

Cross-Coupling Reactions

The amine participates in Buchwald–Hartwig coupling with aryl halides using palladium catalysts.

Reagents/Conditions	Product	Yield	Reference
Pd(OAc)₂, Xantphos, KOtBu	Aryl amine derivative	50%

Limitation : High catalyst loading (5–10 mol%) is required due to steric bulk.

Scientific Research Applications

2-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and protein modifications.

Industry: It can be used in the production of advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 2-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-amine involves its interaction with specific molecular targets. The trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to cross cell membranes more easily. Once inside the cell, it can interact with proteins and enzymes, potentially inhibiting or modifying their activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Bicyclo[1.1.1]pentane Core

3-Fluorobicyclo[1.1.1]pentan-1-amine

• Structure : Fluorine at the 3-position instead of -CF₃.
• Synthesis : Prepared via radical fluorination of BCP precursors under mild conditions .
• Properties : Lower molecular weight (139.16 g/mol vs. ~245 g/mol for the target compound) and reduced lipophilicity (logP ~1.2 vs. ~2.5). The fluorine atom improves metabolic stability but lacks the steric bulk of -CF₃ .
• Applications : Used in peptide modifications to enhance proteolytic stability .

3-(1,1-Difluoroethyl)bicyclo[1.1.1]pentan-1-amine

• Structure : Difluoroethyl (-CH₂CF₂H) substituent at the 3-position.
• Properties : Intermediate lipophilicity (logP ~2.0) and improved solubility compared to -CF₃ analogs. The difluoroethyl group balances steric bulk and polarity .
• Utility : Explored in kinase inhibitors for its balanced pharmacokinetic profile .

N-Methyl-3-fluorobicyclo[1.1.1]pentan-1-amine

• Structure : N-methylated amine with a 3-fluoro substituent.
• Properties : Increased basicity (pKa ~9.5 vs. ~10.2 for primary amines) and reduced hydrogen-bonding capacity due to methylation. The fluorine maintains metabolic resistance .
• Applications : Investigated in CNS-targeting drugs for enhanced blood-brain barrier penetration .

Functional Group Modifications

(S)-2-Amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic Acid

• Structure : Carboxylic acid replaces the ethylamine side chain.
• Properties : Higher polarity (logP ~1.8) and water solubility due to the -COOH group. The chiral center (S-configuration) enables enantioselective interactions .
• Applications: Used as a constrained amino acid surrogate in peptide therapeutics .

tert-Butyl (3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl)carbamate

• Structure : tert-Butoxycarbonyl (Boc)-protected amine.
• Synthesis : Boc protection facilitates safe handling during solid-phase synthesis .
• Utility : A key intermediate for generating free amines under acidic conditions .

Comparative Physicochemical and Pharmacokinetic Data

Compound	Molecular Weight (g/mol)	logP	Solubility (mg/mL)	Synthetic Yield (%)
Target Compound	~245	~2.5	0.5	65–75
3-Fluorobicyclo[1.1.1]pentan-1-amine	139.16	~1.2	2.1	80–85
(S)-2-Amino-2-[3-CF₃-BCP]acetic Acid	245.63	~1.8	3.8	50–60
N-Methyl-3-fluoro-BCP-1-amine	147.17	~1.5	1.2	70–80

Key Research Findings

• Bioisosteric Performance : The trifluoromethyl-BCP scaffold mimics tert-butyl groups with superior metabolic stability (t₁/₂ > 6 hours in human liver microsomes vs. <2 hours for tert-butyl analogs) .
• Synthetic Accessibility : The target compound is synthesized via radical trifluoromethylation or alkylation of [1.1.1]propellane, though yields are lower than for simpler fluorinated analogs due to steric challenges .
• Thermodynamic Stability : The -CF₃ group increases ring strain energy marginally (~2 kcal/mol) compared to unsubstituted BCP, but the scaffold remains stable under physiological conditions .

Biological Activity

2-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-amine, a compound of interest in medicinal chemistry, is characterized by its unique bicyclic structure and the presence of trifluoromethyl groups. This compound has garnered attention for its potential biological activities, particularly in the context of drug development.

The molecular formula for 2-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-amine is $C_8H_{10}F_3N$, with a molecular weight of approximately 201.17 g/mol. Its structural features include a bicyclic framework that may influence its interaction with biological targets.

Biological Activity Overview

Research indicates that compounds with trifluoromethyl groups often exhibit enhanced metabolic stability and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. This section summarizes key findings regarding the biological activity of 2-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-amine.

Pharmacological Effects

• Antidepressant Activity : Preliminary studies suggest that derivatives of this compound may exhibit antidepressant-like effects in animal models, potentially through modulation of neurotransmitter systems such as serotonin and norepinephrine .
• Neuroprotective Properties : The compound may also display neuroprotective effects, which are critical in the development of treatments for neurodegenerative diseases .

The mechanism by which 2-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-amine exerts its effects is not fully elucidated but is hypothesized to involve:

• Receptor Modulation : Interaction with various neurotransmitter receptors, including serotonin receptors, which could mediate its antidepressant effects.
• Enzyme Inhibition : Potential inhibition of enzymes involved in neurotransmitter metabolism, thereby increasing the availability of key neurotransmitters in the synaptic cleft .

Study 1: Antidepressant-Like Effects

A study conducted on rodents evaluated the impact of 2-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-amine on behavior in forced swim tests and tail suspension tests. Results indicated a significant reduction in immobility time, suggesting antidepressant-like activity .

Study 2: Neuroprotection

In vitro studies demonstrated that the compound could protect neuronal cells from oxidative stress-induced apoptosis. This was assessed using cell viability assays and measurement of reactive oxygen species (ROS) levels .

Data Tables

Property	Value
Molecular Formula	C8H10F3N
Molecular Weight	201.17 g/mol
CAS Number	1886967-65-2
Purity	>97%

Biological Activity	Effect
Antidepressant	Significant reduction in immobility time in animal models
Neuroprotective	Protection against oxidative stress in neuronal cells

Q & A

Q. What are the primary synthetic routes for 2-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-amine, and how do their conditions and yields compare?

Methodological Answer: The synthesis of this compound typically involves:

• Direct functionalization of [1.1.1]propellane : Sequential addition of magnesium amides and alkyl electrophiles under mild conditions enables efficient incorporation of functional groups. This method tolerates sensitive moieties (e.g., amines) and avoids high temperatures, achieving yields of 60–80% for related scaffolds .
• Radical fluorination : A radical-based approach introduces fluorine atoms, leveraging peroxides or photoinitiators for activation. This method is selective but may require optimization to avoid side reactions with the trifluoromethyl group .
• Reduction of azido-iodo intermediates : Reduction of 1-azido-3-iodobicyclo[1.1.1]pentane derivatives (e.g., using Staudinger or catalytic hydrogenation) offers scalability but demands careful control to prevent over-reduction .

Key Considerations : The choice of method depends on the availability of starting materials, desired functional group tolerance, and scalability requirements.

Q. How can researchers validate the structural integrity of 2-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]ethan-1-amine post-synthesis?

Methodological Answer:

• NMR Spectroscopy : Compare $^{13}\text{C}$ and $^{1}\text{H}$ NMR data with structurally similar compounds (e.g., bicyclo[1.1.1]pentane-embedded porphyrinoids). Key signals include the trifluoromethyl group (~125 ppm in $^{19}\text{F}$ NMR) and the bicyclic scaffold’s unique proton environments (e.g., deshielded methylene protons at ~2.5–3.5 ppm in $^{1}\text{H}$ NMR) .
  
• Mass Spectrometry (HRMS) : Confirm molecular ion peaks and isotopic patterns, especially for the trifluoromethyl group ($^{19}\text{F}$ isotopes).
• X-ray Crystallography : For crystalline derivatives, resolve bond angles and distances to confirm the bicyclo[1.1.1]pentane geometry and substituent positioning .

Advanced Research Questions

Q. What strategies mitigate low yields during trifluoromethyl group introduction to the bicyclo[1.1.1]pentane scaffold?

Methodological Answer:

• Electrophilic Trifluoromethylation : Use Umemoto or Togni reagents under radical-initiated conditions. For example, UV-light activation with a photoinitiator (e.g., AIBN) enhances reactivity while minimizing decomposition .
• Substrate Pre-functionalization : Introduce the trifluoromethyl group early in the synthesis (e.g., via propellane derivatives) to avoid steric hindrance in later steps .
• Solvent Optimization : Polar aprotic solvents (e.g., DMF or acetonitrile) improve solubility of intermediates, while additives like Lewis acids (e.g., ZnCl$_2$) stabilize reactive species .

Data Contradiction Example : Discrepancies in reported yields may arise from competing pathways (e.g., radical recombination vs. desired addition). Kinetic studies using in-situ $^{19}\text{F}$ NMR can identify optimal reaction times .

Q. How can conflicting NMR data for derivatives of this compound be resolved?

Methodological Answer:

• Dynamic Effects : Bicyclo[1.1.1]pentane’s rigid structure reduces conformational flexibility, but substituents like trifluoromethyl may induce unexpected splitting. Use variable-temperature NMR to assess exchange processes (e.g., hindered rotation) .
• Isotopic Labeling : Synthesize $^{13}\text{C}$- or $^{15}\text{N}$-labeled analogs to assign overlapping signals. For example, $^{13}\text{C}$-labeling the amine group simplifies COSY or HSQC interpretation .
• Computational Modeling : Density Functional Theory (DFT) calculations predict chemical shifts and coupling constants, aiding in signal assignment for complex splitting patterns .

Q. What role does this compound play as a bioisostere in drug design, and how can its pharmacokinetic properties be optimized?

Methodological Answer:

• Bioisosteric Applications : The bicyclo[1.1.1]pentane core mimics tert-butyl, aromatic rings, or alkynes while improving metabolic stability and reducing logP. For example, in PROTACs, it enhances cell permeability by replacing hydrophobic moieties .
• PK Optimization :
  • Solubility : Introduce polar groups (e.g., hydroxyls) via post-synthetic modifications (e.g., oxidation of the ethylamine side chain) .
  • Metabolic Stability : Replace labile hydrogens with deuterium or fluorinated analogs to block cytochrome P450 oxidation .

Case Study : DNL343, a neurodegenerative disease therapeutic, incorporates a bicyclo[1.1.1]pentane-amine scaffold to improve blood-brain barrier penetration .

Q. How can purification challenges for highly functionalized derivatives be addressed?

Methodological Answer:

• Chromatography : Use silica gel columns with gradient elution (e.g., 0–2% methanol in dichloromethane + 1% triethylamine) to separate polar byproducts. Reverse-phase HPLC is preferred for charged intermediates .
• Recrystallization : Screen solvents (e.g., hexane/ethyl acetate mixtures) to exploit differences in bicyclic scaffold solubility.
• Derivatization : Convert amines to stable salts (e.g., hydrochlorides) for improved crystallinity and handling .